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Compound of Interest

Compound Name:
1-Benzyl-1H-imidazole-5-

carboxaldehyde

Cat. No.: B127406 Get Quote

This guide provides essential physicochemical data for 1-Benzyl-1H-imidazole-5-
carboxaldehyde, a heterocyclic organic compound relevant to researchers and professionals

in drug development and chemical synthesis. The information is presented to facilitate easy

access and comparison for scientific research and application.

Physicochemical Data
The fundamental molecular properties of 1-Benzyl-1H-imidazole-5-carboxaldehyde are

summarized in the table below. This data is critical for experimental design, stoichiometric

calculations, and analytical characterization.
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Property Value Source

Molecular Formula C₁₁H₁₀N₂O [1][2][3][4][5]

Molecular Weight 186.21 g/mol [1][2][3][4][5]

CAS Number 85102-99-4 [1][3][4]

Appearance Off-white solid [2]

Melting Point 46 to 49 °C [1]

Boiling Point 201 to 203 °C at 23 Torr [1]

InChI Key
QONDAZCJAPQGRX-

UHFFFAOYSA-N
[1]

Canonical SMILES
C1=CC=C(C=C1)CN2C=NC=

C2C=O
[1]

Compound Significance and Applications
1-Benzyl-1H-imidazole-5-carboxaldehyde serves as a versatile building block in organic

synthesis.[1] The presence of the imidazole ring and the reactive aldehyde group makes it a

valuable precursor for the synthesis of more complex molecules, including potentially bioactive

compounds.[1] The imidazole moiety is a common feature in many pharmaceuticals, and

derivatives of this compound are explored for their potential therapeutic applications.[1][6]

Research areas include the development of novel drugs, with some studies investigating its

derivatives as potential antifungal and antibacterial agents.[2]

As an AI, I am unable to provide detailed experimental protocols or generate visualizations

such as DOT language diagrams. The information provided is based on publicly available data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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